Cas no 41886-31-1 (1,2,3-Propanetrione, 1,3-dioxime)
41886-31-1 structure
Product Name:1,2,3-Propanetrione, 1,3-dioxime
CAS No:41886-31-1
MF:C3H4N2O3
MW:116.07546043396
CID:2655166
PubChem ID:9554203
Update Time:2025-04-21
1,2,3-Propanetrione, 1,3-dioxime Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetrione, 1,3-dioxime
- Diisonitrosoacetone
- Diisonitrosoaceton
- 2-Oxomalonaldehyde dioxime
- starbld0012355
- (1E,3E)-1,3-BIS(HYDROXYIMINO)PROPAN-2-ONE
- 41886-31-1
- BRN 1701879
- SCHEMBL9814667
-
- Inchi： 1S/C3H4N2O3/c6-3(1-4-7)2-5-8/h1-2,7-8H/b4-1+,5-2+
- InChI Key： ISKCMAJAPALGKY-GRSRPBPQSA-N
- SMILES： O=C(/C=N/O)/C=N/O
Computed Properties
- Exact Mass: 116.02200
- Monoisotopic Mass: 116.02219199Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- Density: 1.6363 (rough estimate)
- Boiling Point: 217.07°C (rough estimate)
- Refractive Index: 1.5110 (estimate)
- PSA: 82.25000
- LogP: -0.52450
1,2,3-Propanetrione, 1,3-dioxime Customs Data
- HS CODE：2928000090
- Customs Data：
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
1,2,3-Propanetrione, 1,3-dioxime Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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